(3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)methanamine

• Molecular Formula: C8H16N4
• Molecular Weight: 168.24 g/mol
• IUPAC Name: (5-tert-butyl-2-methyl-1,2,4-triazol-3-yl)methanamine
• InChI: InChI=1S/C8H16N4/c1-8(2,3)7-10-6(5-9)12(4)11-7/h5,9H2,1-4H3
• InChI Key: TXWWGUVHOHJEAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=N1)CN)C

Description

(3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)methanamine: is a chemical compound that belongs to the class of triazoles Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms This particular compound is characterized by the presence of a tert-butyl group, a methyl group, and a methanamine group attached to the triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)methanamine typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and carbonyl compounds.

Introduction of the Tert-butyl Group: The tert-butyl group can be introduced via alkylation reactions using tert-butyl halides.

Attachment of the Methanamine Group: The methanamine group can be introduced through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, where the triazole ring or the substituents may be oxidized to form various products.

Reduction: Reduction reactions can be used to modify the functional groups attached to the triazole ring.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole N-oxides, while substitution reactions can produce various alkylated or acylated derivatives.

Scientific Research Applications

(3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)methanamine: has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibitors and as a ligand in biochemical assays.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)methanamine depends on its specific application. In biological systems, it may interact with enzymes or receptors, inhibiting their activity or modulating their function. The molecular targets and pathways involved can vary, but typically involve binding to active sites or interacting with key residues in proteins.

Comparison with Similar Compounds

Similar Compounds

• (3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)ethanamine
• (3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)propanamine
• (3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)butanamine

Comparison

• Structural Differences : The primary difference lies in the length of the alkyl chain attached to the triazole ring. This can affect the compound’s physical and chemical properties.
• Reactivity : The reactivity of these compounds can vary based on the alkyl chain length, influencing their behavior in chemical reactions.
• Applications : While they may have similar applications, the specific properties of each compound can make them more suitable for certain uses.

This detailed article provides a comprehensive overview of (3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)methanamine, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds